Cas no 1805308-47-7 (Methyl 4-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805308-47-7
• MF: C₁₀H₆ClF₆NO₃
• MW: 337.602962970734
• CID: 4812666
• Update Time: 2025-05-19

Methyl 4-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H6ClF6NO3/c1-20-8(19)7-6(9(12,13)14)4(2-11)5(3-18-7)21-10(15,16)17/h3H,2H2,1H3
• InChI Key： XMGDZWVNRHERNP-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C(=O)OC)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

Methyl 4-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805308-47-7): A Comprehensive Overview

Methyl 4-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1805308-47-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The unique structural features of this molecule, including its trifluoromethyl and trifluoromethoxy substituents, contribute to its distinctive chemical and biological characteristics, making it a valuable scaffold for the development of novel therapeutic agents.

The Methyl 4-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate molecule exhibits a complex arrangement of functional groups that enhance its potential as a pharmacophore. The presence of a chloromethyl group at the 4-position of the pyridine ring introduces reactivity that can be exploited in synthetic chemistry, enabling further derivatization and modification to tailor its biological activity. Additionally, the trifluoromethoxy group at the 5-position and the trifluoromethyl group at the 3-position contribute to the molecule's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The pyridine core structure is particularly prominent in this context, as it serves as a versatile platform for designing compounds with specific interactions with biological targets. The Methyl 4-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate, with its multifaceted functional groups, has been explored in several preclinical studies as a potential lead compound for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in oncology research. The trifluoromethyl and trifluoromethoxy groups are known to enhance binding affinity and selectivity, which are crucial for developing effective anticancer agents. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various kinases and signaling pathways involved in tumor growth and progression. The chloromethyl group also provides a handle for further chemical modifications, allowing researchers to optimize potency and selectivity against specific cancer targets.

The synthesis of Methyl 4-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that facilitate such intricate molecular constructions.

The pharmacokinetic properties of this compound are another area of interest. The presence of fluorinated substituents enhances metabolic stability, reducing rapid degradation by enzymes such as cytochrome P450 monooxygenases. This stability is advantageous for drug development, as it allows for longer half-lives and improved bioavailability. Additionally, fluorine atoms can influence solubility and distribution profiles, which are critical factors in determining a drug's efficacy and safety.

Emerging research indicates that the Methyl 4-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate may also have applications beyond oncology. Studies have suggested potential benefits in inflammatory diseases and neurological disorders, where modulation of specific signaling pathways could lead to therapeutic breakthroughs. The ability to fine-tune the chemical structure through derivatization offers a promising route to explore these possibilities further.

The development of new drugs is often hindered by challenges in achieving optimal pharmacokinetic profiles and target specificity. The unique properties of this compound provide a compelling rationale for its continued investigation in drug discovery programs. By leveraging its structural features, researchers can design derivatives with enhanced potency, selectivity, and bioavailability, addressing unmet medical needs more effectively.

In conclusion, Methyl 4-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805308-47-7) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a valuable scaffold for developing novel therapeutic agents with applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an important role in future drug development efforts.